N-(4-(4-ethylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfanylacetamide
• InChI: InChI=1S/C20H20N2O2S2/c1-3-14-4-6-15(7-5-14)18-12-26-20(21-18)22-19(23)13-25-17-10-8-16(24-2)9-11-17/h4-12H,3,13H2,1-2H3,(H,21,22,23)
• InChI Key: NLCHKZQCBKZHBS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O2S2
• Molecular Weight: 384.5 g/mol

Description

N-(4-(4-ethylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide, commonly known as ETPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. ETPTA is a thiazole-based compound that has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Thiazole derivatives have been synthesized and evaluated for their antimicrobial activities. For instance, new thiazole derivatives have shown significant anti-bacterial and anti-fungal activities, highlighting their potential as antimicrobial agents (Saravanan et al., 2010). Another study on the synthesis of thiazoles and their fused derivatives found antimicrobial activity against bacterial and fungal isolates, demonstrating the versatility of thiazole compounds in developing new antimicrobial agents (Wardkhan et al., 2008).

Anticancer and Antiviral Properties

Research has identified thiazole derivatives with selective inhibition of leukemia cell lines, suggesting their potential in anticancer therapy. A study highlighted compounds demonstrating selective inhibition, revealing the therapeutic potential of thiazole compounds against certain types of cancer (Havrylyuk et al., 2013). Moreover, the synthesis and evaluation of novel 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides have shown promising antioxidant and/or anti-inflammatory properties, further supporting the therapeutic applications of thiazole derivatives (Koppireddi et al., 2013).

Optoelectronic Applications

Thiazole-based compounds have also been explored for their optoelectronic properties, indicating their potential in materials science. A study on thiazole-based polythiophenes investigated their electrochemical polymerization and optoelectronic properties, showcasing the application of thiazole derivatives in developing conducting polymers with desirable optical and electronic properties (Camurlu & Guven, 2015).